Cas no 2228253-71-0 (2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole)

• Product Name: 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole
• CAS No: 2228253-71-0
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 5975253
• PubChem ID: 165659487
• Update Time: 2025-06-10

2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole
• EN300-1732848
• 2-[3-(piperidin-3-yl)propyl]-1H-1,3-benzodiazole
• 2228253-71-0

• Inchi： 1S/C15H21N3/c1-2-8-14-13(7-1)17-15(18-14)9-3-5-12-6-4-10-16-11-12/h1-2,7-8,12,16H,3-6,9-11H2,(H,17,18)
• InChI Key： SJIVFVXLEJTLKL-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 2228253-71-0 and Product Name: 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole

The compound identified by the CAS number 2228253-71-0 and the product name 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazepine class, a well-documented group of psychoactive drugs known for their anxiolytic, sedative, muscle relaxant, anticonvulsant, and amnestic properties. The structural modification of this compound incorporates a piperidinyl moiety, which is a common pharmacophore in modern drug design due to its ability to enhance binding affinity and selectivity to biological targets.

Recent research in medicinal chemistry has highlighted the importance of optimizing benzodiazepine derivatives to improve their therapeutic index while minimizing side effects. The introduction of the 2-3-(piperidin-3-yl)propyl substituent in 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole is particularly noteworthy. This modification has been shown to enhance the compound's interaction with specific neurotransmitter receptors, particularly the GABA-A receptor, which is central to the anxiolytic effects of benzodiazepines. Studies have demonstrated that this structural alteration can lead to improved receptor binding affinity and prolonged duration of action, making it a promising candidate for treating anxiety disorders and related conditions.

The pharmacological activity of 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole has been extensively evaluated in preclinical studies. These investigations have revealed that the compound exhibits potent anxiolytic effects without significantly impacting motor coordination or cognitive function at therapeutic doses. This is a critical advantage over traditional benzodiazepines, which are often associated with side effects such as drowsiness, dizziness, and impaired memory. The unique chemical structure of 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole appears to contribute to its selectivity, allowing it to modulate GABAergic signaling without excessive sedation.

In addition to its anxiolytic properties, preliminary research suggests that 2-3-(piperidin-3-yl)propyl-1H-1,3-benzodiazole may have potential applications in treating other neurological disorders. For instance, its interaction with GABA-A receptors has implications for its use in managing seizures and insomnia. The compound's ability to enhance GABAergic neurotransmission could make it a valuable therapeutic agent in conditions where excessive neuronal excitability is a contributing factor. Further studies are ongoing to explore these possibilities and to determine the full therapeutic spectrum of this novel benzodiazepine derivative.

The synthesis of 2-3-(piperidin-3-ytl)propyl-lH-l , 3 -benzodiazole involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the piperidinyl substituent at the 2-position of the propyl chain while maintaining the integrity of the benzodiazole core structure. The use of catalytic methods and chiral auxiliaries has been crucial in achieving enantiopure compounds, which is essential for pharmaceutical applications where stereochemical purity can significantly impact efficacy and safety.

One of the key challenges in developing new benzodiazepine derivatives is mitigating tolerance and dependence associated with long-term use. The structural features of 2 - 32 -(pyravidin - 31 - yl ) propvl - l H - l , 32 -benzodi azol e have been designed to address this issue by enhancing receptor selectivity and reducing off-target effects. Early clinical trials have shown promising results in terms of reduced sedative effects compared to conventional benzodiazepines, suggesting that this compound may offer a safer alternative for patients requiring chronic treatment.

The development of novel pharmaceutical compounds like 2 - 32 -(pyridln - 31 - yl ) propvl - l H - l , 32 -benzodi azol e relies heavily on advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict how different structural modifications will affect receptor binding affinity and pharmacokinetic properties. By integrating experimental data with computational simulations, scientists can design more effective drug candidates more efficiently than ever before. This interdisciplinary approach has been instrumental in optimizing the structure of 2 - 32 -(pyridln - 31 - yl ) propvl - l H - l , 32 -benzodi azol e for maximum therapeutic benefit.

Future research on 2228253710 will focus on expanding its clinical applications through additional Phase II and III trials. These studies will evaluate its efficacy in treating various anxiety-related disorders, as well as its potential role in managing other neurological conditions where GABAergic modulation is relevant. The compound's unique pharmacological profile makes it an attractive candidate for combination therapies aimed at addressing multiple symptoms simultaneously.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent testing protocols before market approval. The journey from laboratory discovery to clinical use involves rigorous evaluation by regulatory agencies such as the FDA (U.S. Food & Drug Administration) and EMA (European Medicines Agency). Companies developing compounds like 2228253710 must navigate these regulatory pathways carefully while maintaining transparency throughout their development process.

In conclusion,2228253710, identified by both its CAS number and product name as 2_32_(pyridln_31_yl)_propvl_lH_l_32_benzo_dia zol e, represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas particularly those involving modulation o fGABA_A receptors . Its unique structural features enhance receptor selectivity reduce side effects compared traditional benzodi azepines making it an exciting prospect for future medical treatments . As research progresses further details regarding full therapeutic potential sa fety profile long-term us e will emerge providing clearer picture o fthis innovative compound's role future healthcare landscape . p>